Cas no 1401667-96-6 ((S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1401667-96-6
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2158557
• Update Time: 2025-10-22

(S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[((s)-2-amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 2-(((S)-2-amino-N-ethylpropanamido)methyl)pyrrolidine-1-carboxylate
• AM97870
• (S)-2-{[((S)-2-aminopropanyl)ethylamino]methyl}pyrrolidine-1-carboxylic acid benzyl ester
• (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-3-20(17(22)14(2)19)12-16-10-7-11-21(16)18(23)24-13-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,19H2,1-2H3/t14-,16-/m0/s1
• InChI Key： YNSQYRRHUDGHGJ-HOCLYGCPSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@H]1CN(C([C@H](C)N)=O)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 424
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

Compound CAS No. 1401667-96-6: (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester

The compound with CAS No. 1401667-96-6, known as (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its intricate stereochemistry, featuring multiple chiral centers, which contribute to its unique properties and applications.

Pyrrolidine is a five-membered ring structure that forms the core of this molecule, providing stability and versatility in chemical interactions. The benzyl ester group attached to the pyrrolidine ring adds functionality, enhancing solubility and bioavailability in certain contexts. Additionally, the presence of an amino group within the molecule introduces potential for peptide bond formation, making this compound a promising candidate for drug design and synthesis.

Recent advancements in stereochemical synthesis have enabled researchers to efficiently produce enantiomerically pure versions of this compound. The (S)-configuration at the critical chiral centers ensures specific biological activities, which are crucial for therapeutic applications. For instance, this compound has shown promise in modulating enzyme activity, making it a valuable tool in the development of novel enzyme inhibitors.

Furthermore, the propionyl group within the molecule contributes to its ability to participate in various biochemical pathways. Studies have demonstrated that this compound can act as a substrate for specific proteases, highlighting its role in understanding proteolytic processes and their implications in disease states.

In terms of synthetic methodology, the construction of this molecule involves a multi-step process that combines advanced techniques such as asymmetric catalysis and peptide coupling. The use of enzymatic resolution has been particularly effective in achieving high enantiomeric excess, ensuring the quality and consistency of the final product.

From an application standpoint, this compound has garnered attention in the field of drug delivery systems due to its ability to serve as a carrier for bioactive molecules. Its unique structure allows for controlled release mechanisms, enhancing therapeutic efficacy while minimizing side effects.

Recent research has also explored the potential of this compound in bioconjugation chemistry, where it serves as a linker between biologically active molecules and targeting moieties. This application is particularly relevant in the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In conclusion, (S)-2-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester represents a versatile and innovative compound with broad implications across multiple disciplines. Its stereochemical complexity, functional groups, and synthetic accessibility make it an invaluable asset in contemporary chemical research and development.